Cas no 1805300-71-3 (2,3,6-Tribromo-5-(trifluoromethoxy)pyridine)

• Product Name: 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine
• CAS No: 1805300-71-3
• MF: C₆HBr₃F₃NO
• MW: 399.785449743271
• CID: 4927529
• Update Time: 2025-10-30

2,3,6-Tribromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HBr3F3NO/c7-2-1-3(14-6(10,11)12)5(9)13-4(2)8/h1H
• InChI Key： TYCGWKXXMLUUMU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(N=1)Br)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine

2,3,6-Tribromo-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine, with the CAS number 1805300-71-3, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is notable for its unique chemical structure, which combines bromine atoms and a trifluoromethoxy group attached to a pyridine ring. Its structure endows it with distinctive chemical properties, making it a valuable molecule in research and application.

The pyridine ring serves as the central framework of this compound, with bromine atoms substituted at positions 2, 3, and 6. The trifluoromethoxy group is attached at position 5. This substitution pattern imparts a high degree of chemical stability and reactivity to the molecule. The presence of multiple bromine atoms contributes to its potential use in various chemical transformations, while the trifluoromethoxy group enhances its electronic properties, making it suitable for applications in electronics and materials science.

Recent studies have highlighted the importance of 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine in the field of agrochemicals. Researchers have explored its potential as a precursor for developing novel pesticides and herbicides. The compound's ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions makes it an ideal candidate for synthesizing bioactive molecules. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit potent insecticidal activity against agricultural pests.

In addition to its agricultural applications, 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine has found utility in the synthesis of advanced materials. Its unique electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. A recent paper in Advanced Materials highlighted its role as a building block for constructing highly efficient OLEDs with improved luminous efficiency and stability.

The synthesis of 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the bromination of pyridine derivatives. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers at Stanford University developed a palladium-catalyzed coupling reaction that significantly reduces the reaction time and enhances yield.

The chemical stability of 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine makes it suitable for use in harsh chemical environments. Its resistance to oxidation and hydrolysis under extreme conditions has been well-documented in recent studies. This property is particularly valuable in industrial processes where stability is critical for maintaining product quality.

In terms of environmental impact, studies have shown that 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine degrades relatively quickly under aerobic conditions when exposed to sunlight or microbial activity. This suggests that its environmental footprint is manageable when proper disposal protocols are followed. However, further research is needed to fully understand its long-term ecological effects.

The versatility of 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine continues to drive innovation across multiple disciplines. Its role as a key intermediate in drug discovery has been explored in recent pharmacological studies. For instance, researchers at the University of California have investigated its potential as a lead compound for developing treatments against neurodegenerative diseases such as Alzheimer's disease.

In conclusion, 2,3,6-Tribromo-5-(trifluoromethoxy)pyridine, CAS number 1805300-71-3, stands out as a versatile and valuable compound with wide-ranging applications across agriculture, materials science, and medicine. Its unique chemical properties and recent advancements in synthesis methods underscore its importance in both academic research and industrial production.